Cas no 128372-89-4 (tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate)

• Product Name: tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate
• CAS No: 128372-89-4
• Molecular Formula: C₁₀H₁₅NO₃
• Molecular Weight: 197.2310
• MDL: MFCD17169880
• CID: 1036652
• PubChem ID: 66598173

tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate Properties

Names and Identifiers

• tert-Butyl 2-oxo-5,6-dihydropyridine-1(2H)-carboxylate
• NULL
• tert-butyl 6-oxo-2,3-dihydropyridine-1-carboxylate
• tert-Butyl 2-oxo-5,6-dihydropyridine-1(2H)
• tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate
• VOVJZEJLJABSJY-UHFFFAOYSA-N
• RL01381
• AX8164581
• tert-Butyl 6-oxo-3,6-dihydropyridine-1(2H)-carboxylate
• 6-oxo-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
• EN300-209239
• J-524457
• AKOS016015061
• t-butyl-5,6-dihydro-2-oxopyridine-1(2h)-carbox ylate
• SCHEMBL102885
• tert-Butyl2-oxo-5,6-dihydropyridine-1(2H)-carboxylate
• 1-Boc-6-oxo-1,2,3,6-tetrahydropyridine
• MFCD17169880
• 1-Boc-5,6-dihydropyridin-2(1H)-one
• 1(2H)-Pyridinecarboxylic acid, 5,6-dihydro-2-oxo-, 1,1-dimethylethyl ester
• DB-062639
• SY323653
• AC-30518
• A850611
• 128372-89-4
• TERT-BUTYL 2-OXO-5,6-DIHYDROPYRIDINE-1-CARBOXYLATE
• CS-0187670
• DTXSID10735412
• Y13525

• MDL： MFCD17169880
• InChIKey： VOVJZEJLJABSJY-UHFFFAOYSA-N
• Inchi： 1S/C10H15NO3/c1-10(2,3)14-9(13)11-7-5-4-6-8(11)12/h4,6H,5,7H2,1-3H3
• SMILES： O(C(N1C(C([H])=C([H])C([H])([H])C1([H])[H])=O)=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 197.10525
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 197.10519334g/mol
• Heavy Atom Count: 14
• Complexity: 276
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 46.6

Experimental Properties

• PSA: 46.61